Cas no 1567936-82-6 ((1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 1567936-82-6
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6101647
• PubChem ID: 82758552
• Update Time: 2025-07-20

(1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol
• AKOS021076685
• EN300-1914574
• 1567936-82-6

• Inchi： 1S/C10H13BrO3/c1-6(12)10-8(11)4-7(13-2)5-9(10)14-3/h4-6,12H,1-3H3/t6-/m0/s1
• InChI Key： IGVDLMLZGNMRAY-LURJTMIESA-N
• SMILES： BrC1=CC(=CC(=C1[C@H](C)O)OC)OC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1567936-82-6)

The compound (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol (CAS No. 1567936-82-6) is a chiral aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine substituent and dimethoxy groups, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and its potential applications in drug discovery.

One of the most frequently asked questions about (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol is its synthesis method. The compound can be prepared through enantioselective reduction of the corresponding ketone or via chiral resolution techniques. Recent advancements in green chemistry have also explored catalytic methods to produce this compound with higher yield and lower environmental impact. These developments align with the growing demand for sustainable chemical processes in the industry.

The pharmacological properties of 1567936-82-6 are another area of active investigation. Preliminary studies suggest that the compound may exhibit bioactivity relevant to central nervous system (CNS) disorders, a hot topic in current medical research. Its structural similarity to known dopamine receptor modulators has sparked interest in its potential therapeutic applications, though further clinical validation is required.

From a material science perspective, the dimethoxyphenyl moiety in this compound offers interesting possibilities for liquid crystal and organic semiconductor applications. This aligns with the current surge in research on organic electronic materials for flexible displays and energy-efficient devices. The bromine atom in the structure also provides a convenient handle for further functionalization through cross-coupling reactions, making it a versatile building block in materials chemistry.

The analytical characterization of (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol typically involves techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and polarimetry for optical rotation measurement. These analytical methods are crucial for quality control in both research and potential industrial-scale production. Recent discussions in scientific forums have emphasized the importance of developing more sensitive chiral separation methods for compounds like this one.

In the context of intellectual property, several patents have emerged that mention derivatives of 1567936-82-6, particularly in areas related to crop protection and pharmaceutical formulations. This reflects the compound's commercial potential and the competitive landscape in these sectors. Researchers and companies are actively monitoring these developments to identify opportunities for innovation and collaboration.

The storage and handling of (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. This includes storage in cool, dry conditions away from strong oxidizers, and use in well-ventilated areas - considerations that are increasingly important in today's safety-conscious research environments.

Looking ahead, the future research directions for 1567936-82-6 may include exploration of its catalytic applications in organic transformations, investigation of its biological activity through high-throughput screening, and development of more efficient scale-up processes for potential commercial production. These avenues of research correspond with current trends in chemical innovation that emphasize both fundamental scientific understanding and practical applications.

For researchers working with (1S)-1-(2-bromo-4,6-dimethoxyphenyl)ethan-1-ol, it's worth noting that the compound's chiral purity can significantly impact experimental outcomes. This has become particularly relevant with the pharmaceutical industry's increased focus on enantiomerically pure drugs. Recent advances in chiral chromatography and asymmetric synthesis techniques have made working with such compounds more accessible to research laboratories worldwide.

The global market for specialized chemical intermediates like 1567936-82-6 continues to grow, driven by demand from the pharmaceutical and agrochemical sectors. Market analysts observe increasing interest in halogenated aromatic compounds with chiral centers, positioning this compound as part of an important chemical class with diverse applications. This commercial perspective adds another dimension to the scientific interest in this molecule.